Cas no 729590-57-2 (4-(Benzyloxy)-1-bromo-2-chlorobenzene)

• Product Name: 4-(Benzyloxy)-1-bromo-2-chlorobenzene
• CAS No: 729590-57-2
• MF: C₁₃H₁₀BrClO
• MW: 297.574902057648
• MDL: MFCD16251708
• CID: 1036278
• PubChem ID: 22319501
• Update Time: 2025-06-09

4-(Benzyloxy)-1-bromo-2-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-1-bromo-2-chlorobenzene
• 4-Benzyloxy-1-bromo-2-chlorobenzene
• 1-bromo-2-chloro-4-phenylmethoxybenzene
• SCHEMBL1461751
• GBMHQPWNKOXREJ-UHFFFAOYSA-N
• AS-62628
• A866171
• FT-0716213
• DTXSID60624706
• 729590-57-2
• D82626
• AKOS016000730
• MFCD16251708
• CS-0156191
• 4-Benzyloxy-1-broMo-2-chloro-benzene
• 1-bromo-2-chloro-4-(phenylmethoxy)benzene
• DA-03235

• MDL： MFCD16251708
• Inchi： 1S/C13H10BrClO/c14-12-7-6-11(8-13(12)15)16-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： GBMHQPWNKOXREJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.96036g/mol
• Monoisotopic Mass: 295.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(Benzyloxy)-1-bromo-2-chlorobenzene

Research Brief on 4-(Benzyloxy)-1-bromo-2-chlorobenzene (CAS: 729590-57-2) in Chemical and Biomedical Applications

The compound 4-(Benzyloxy)-1-bromo-2-chlorobenzene (CAS: 729590-57-2) has recently garnered attention in the chemical and biomedical research communities due to its versatile applications in organic synthesis and drug development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and potential therapeutic uses. The compound serves as a key intermediate in the preparation of more complex molecules, particularly in the pharmaceutical industry, where halogenated aromatic compounds are often pivotal.

Recent studies have highlighted the role of 4-(Benzyloxy)-1-bromo-2-chlorobenzene in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl structures found in many bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing novel kinase inhibitors, showcasing its potential in targeted cancer therapies. The electron-withdrawing effects of the bromo and chloro substituents enhance its reactivity in these transformations, making it a valuable building block.

In addition to its synthetic applications, 4-(Benzyloxy)-1-bromo-2-chlorobenzene has been investigated for its direct biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit moderate antimicrobial properties against Gram-positive bacteria, as reported in a 2022 Bioorganic & Medicinal Chemistry Letters paper. Researchers are exploring modifications to the benzyloxy group to enhance potency and selectivity, which could lead to new classes of antibiotics.

The compound's stability under physiological conditions has also been a focus of recent research. A 2023 European Journal of Pharmaceutical Sciences article detailed its metabolic pathways in liver microsomes, revealing slow degradation rates that may be advantageous for prodrug design. This property, combined with its ability to penetrate cell membranes, positions it as a promising candidate for drug delivery systems.

Looking forward, the research community anticipates expanded applications of 4-(Benzyloxy)-1-bromo-2-chlorobenzene in materials science, particularly in the development of organic electronic materials. Its aromatic structure and halogen substituents make it suitable for creating conjugated polymers with potential use in biosensors. As synthetic methodologies continue to advance, this compound is expected to play an increasingly important role in interdisciplinary research bridging chemistry, biology, and materials science.